5-bromo-3-isopentyl-2-methyl-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 5-bromo-2-methyl-3-(3-methylbutyl)imidazo[4,5-b]pyridine
• InChI: InChI=1S/C12H16BrN3/c1-8(2)6-7-16-9(3)14-10-4-5-11(13)15-12(10)16/h4-5,8H,6-7H2,1-3H3
• InChI Key: AMRIOZXWYHKJTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CCC(C)C)N=C(C=C2)Br
• Molecular Formula: C12H16BrN3
• DSSTOX Substance ID: DTXSID10677282
• Molecular Weight: 282.18 g/mol
• CAS RN: 1263281-65-7

Description

5-bromo-3-isopentyl-2-methyl-3H-imidazo[4,5-b]pyridine is a chemical compound with the molecular formula C12H16BrN3. It has an average mass of 282.180 Da and a monoisotopic mass of 281.052765 Da.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12BrN3/c1-6(2)14-7(3)12-8-4-5-9(11)13-10(8)14/h4-6H,1-3H3. This indicates the presence of an imidazo[4,5-b]pyridine core structure with bromo, isopentyl, and methyl substituents.

Scientific Research Applications

Heterocyclic N-Oxide Molecules in Organic Synthesis and Drug Applications

Versatility and Applications of Heterocyclic N-Oxides Heterocyclic N-oxide molecules, similar in structural complexity to the queried compound, have demonstrated a range of functionalities, particularly in organic synthesis, catalysis, and medicinal applications. These compounds exhibit significant potential in forming metal complexes, designing catalysts, and possessing notable biological activities including anticancer, antibacterial, and anti-inflammatory properties. The review extensively covers the synthesis, chemical properties, and potential applications in medicine and catalysis of these derivatives (Li et al., 2019).

Imidazo[1,2-b]pyridazine in Medicinal Chemistry

Imidazo[1,2-b]pyridazine as a Privileged Scaffold The imidazo[1,2-b]pyridazine scaffold, closely related to the structure , is noted for its contribution to medicinal chemistry, particularly in providing various bioactive molecules. The review highlights the structural aspects and therapeutic potentials of this heterocyclic nucleus, including its significance in kinase inhibition and other pharmacological applications (Garrido et al., 2021).

Biologically Significant Pyrimidine Appended Optical Sensors

Pyrimidine Derivatives in Sensing and Biological Applications Compounds containing pyrimidine, structurally akin to the queried compound, are vital in organic chemistry and have found extensive use as recognition units in the synthesis of optical sensors. The review discusses various pyrimidine-based optical sensors, their recent developments, and the broad range of biological and medicinal applications of these derivatives (Jindal & Kaur, 2021).

Imidazopyridine-Based Derivatives in Antibacterial Applications

Imidazopyridines as Potent Antibacterial Agents Imidazopyridines, sharing a fused heterocyclic structure with the compound , are emphasized for their pharmacological activities and their potential in battling multi-drug resistant bacterial infections. The review focuses on the antibacterial profile, synthesis strategies, and structure–activity relationship of various synthesized imidazopyridine derivatives, underlining their importance in developing novel antibacterial agents with improved efficacy and reduced side effects (Sanapalli et al., 2022).

Safety and Hazards

The safety data sheet for 5-bromo-3-isopentyl-2-methyl-3H-imidazo[4,5-b]pyridine indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation.

Future Directions

Imidazo[4,5-b]pyridines have shown potential in various therapeutic areas due to their ability to modulate several biological pathways. They have been studied for their potential as GABA A receptor positive allosteric modulators, proton pump inhibitors, aromatase inhibitors, and NSAIDs. Therefore, 5-bromo-3-isopentyl-2-methyl-3H-imidazo[4,5-b]pyridine, as a member of the imidazo[4,5-b]pyridine family, may also hold potential for future research in these areas.